(R)-tert-Butyl 1-(3-benzyl-7-chloro-4-oxo-3,4-dihydroquinazolin-2-yl)-2-methylpropylcarbamate

Specification

• CAS No.: 587881-33-2
• Molecular Formula: C24H28ClN3O3
• Molecular Weight: 441.9 g/mol
• IUPAC Name: tert-butyl N-[(1R)-1-(3-benzyl-7-chloro-4-oxoquinazolin-2-yl)-2-methylpropyl]carbamate
• Standard InChI: InChI=1S/C24H28ClN3O3/c1-15(2)20(27-23(30)31-24(3,4)5)21-26-19-13-17(25)11-12-18(19)22(29)28(21)14-16-9-7-6-8-10-16/h6-13,15,20H,14H2,1-5H3,(H,27,30)/t20-/m1/s1
• Standard InChI Key: MUYPLXQQQXSDPT-HXUWFJFHSA-N
• Isomeric SMILES: CC(C)[C@H](C1=NC2=C(C=CC(=C2)Cl)C(=O)N1CC3=CC=CC=C3)NC(=O)OC(C)(C)C
• SMILES: CC(C)C(C1=NC2=C(C=CC(=C2)Cl)C(=O)N1CC3=CC=CC=C3)NC(=O)OC(C)(C)C
• Canonical SMILES: CC(C)C(C1=NC2=C(C=CC(=C2)Cl)C(=O)N1CC3=CC=CC=C3)NC(=O)OC(C)(C)C

Introduction

(R)-tert-Butyl 1-(3-benzyl-7-chloro-4-oxo-3,4-dihydroquinazolin-2-yl)-2-methylpropylcarbamate is a complex organic compound with a molecular formula of C24H28ClN3O3 and a molecular weight of 441.95 g/mol. This compound belongs to the carbamate class and features a quinazolinone core, which is known for its potential biological activities, including anti-inflammatory and anti-cancer properties.

Synthesis and Preparation

The synthesis of this compound typically involves multiple steps, requiring precise control over reaction conditions to achieve high yields and purity. The process may involve the formation of the quinazolinone core followed by the introduction of the benzyl and chloro groups, and finally, the attachment of the carbamate moiety.

Biological Activities and Potential Applications

Compounds with a quinazolinone structure, like (R)-tert-Butyl 1-(3-benzyl-7-chloro-4-oxo-3,4-dihydroquinazolin-2-yl)-2-methylpropylcarbamate, are of interest for their potential therapeutic applications. They have been studied for anti-inflammatory and anti-cancer properties, making them candidates for further pharmacological research.

Suppliers and Availability

Supplier	Country	Contact Information
Hangzhou MolCore BioPharmatech Co., Ltd.	China	+86-057181025280; sales@molcore.com
Amadis Chemical Company Limited	China	571-89925085; sales@amadischem.com

Research Findings and Future Directions

Research on this compound focuses on its interaction with biological targets to understand its mechanism of action and potential therapeutic applications. The presence of the chloro group at the 7-position enhances its reactivity and biological activity compared to similar compounds lacking this group.